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Vancomycin Profile and Testing Methodology

For the vancomycin portion of your guide, you can structure the information as follows based on available

data.
Table: Vancomycin Profile at a Glance

| Characteristic | Details | | :--- | :--- | | Drug Class | Glycopeptide antibiotic [1] [2]. | | Origin | Discovered in
the 1950s from the soil bacterium Streptomyces orientalis [1] [2]. | | Mechanism of Action | Binds to the D-
alanyl-D-alanine (D-Ala-D-Ala) termini of lipid II, inhibiting transglycosylation and transpeptidation, crucial
steps in peptidoglycan cell wall synthesis. This leads to cell wall weakening and bacterial lysis [1] [2]. | |
Primary Clinical Use vs. MRSA | One of the first-line drugs for treating MRSA infections, including

bacteremia and skin/soft tissue infections [1] [3]. | | Resistance Mechanisms |

¢ VISAIVISA: Thickened cell wall trapping vancomycin (VISA) and point mutations (e.g., in walkR,
vraSR) [1] [4].

¢ VRSA: Acquisition of the vanA gene cluster from enterococci, which alters the binding target to D-
alanyl-D-lactate (D-Ala-D-Lac) [1] [2].

| | Notable Safety Profile | Higher risk of nephrotoxicity, rash, pruritus, and Red Man Syndrome compared
to some alternatives like linezolid [3]. |
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The following diagram illustrates the established mechanism of action for vancomycin and the primary

pathways through which S. aureus develops resistance.
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For laboratory testing of vancomycin susceptibility against S. aureus, the following methods are

recommended.

Table: Key Experimental Protocols for Vancomycin Susceptibility Testing

Method Key Procedure Details Interpretive Criteria (MIC for S. aureus)

| Broth Microdilution [5] | Preparation of twofold antibiotic dilutions in Mueller-Hinton broth; inoculation
with standardized bacterial suspension. | VSSA: <2 pg/mL VISA: 4-8 pg/mL VRSA: >16 pg/mL [1] | | Agar
Dilution [6] | Incorporation of vancomycin into Mueller-Hinton Agar plates; inoculation with multipoint
inoculator. | Same as above [6]. | | E-test (Epsilometer Test) [6] | Application of a predefined antibiotic
gradient strip on a lawn-inoculated agar plate; reading the MIC at the ellipse intersection. | Used for

screening; results should correlate with reference methods [6]. |
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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